Cas no 1803590-48-8 (3-[2-bromo-4-(trifluoromethyl)benzoyl]-4H,5H,6H-cyclopenta[b]thiophen-2-amine)

3-[2-Bromo-4-(trifluoromethyl)benzoyl]-4H,5H,6H-cyclopenta[b]thiophen-2-amine is a brominated trifluoromethyl-substituted benzoyl derivative with a cyclopenta[b]thiophen-2-amine core. This compound is of interest in medicinal and agrochemical research due to its structural features, including the electron-withdrawing trifluoromethyl and bromo groups, which enhance reactivity and binding affinity. The cyclopenta[b]thiophene scaffold contributes to its potential as a versatile intermediate in heterocyclic synthesis. Its well-defined molecular architecture makes it suitable for further functionalization, enabling applications in the development of biologically active molecules. The compound's stability and synthetic accessibility further support its utility in exploratory chemistry and drug discovery.

3-[2-bromo-4-(trifluoromethyl)benzoyl]-4H,5H,6H-cyclopenta[b]thiophen-2-amine structure

1803590-48-8 structure

Product Name:3-[2-bromo-4-(trifluoromethyl)benzoyl]-4H,5H,6H-cyclopenta[b]thiophen-2-amine

CAS No:1803590-48-8

MF:

MW:

CID:4616754

PubChem ID:86775263

Update Time:2025-09-28

3-[2-bromo-4-(trifluoromethyl)benzoyl]-4H,5H,6H-cyclopenta[b]thiophen-2-amine Chemical and Physical Properties

Names and Identifiers

- 3-[2-bromo-4-(trifluoromethyl)benzoyl]-4H,5H,6H-cyclopenta[b]thiophen-2-amine

3-[2-bromo-4-(trifluoromethyl)benzoyl]-4H,5H,6H-cyclopenta[b]thiophen-2-amine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM456558-250mg	3-[2-bromo-4-(trifluoromethyl)benzoyl]-4H,5H,6H-cyclopenta[b]thiophen-2-amine	1803590-48-8	95%+	250mg	$362	2023-03-26
Chemenu	CM456558-500mg	3-[2-bromo-4-(trifluoromethyl)benzoyl]-4H,5H,6H-cyclopenta[b]thiophen-2-amine	1803590-48-8	95%+	500mg	$662	2023-03-26
Chemenu	CM456558-1g	3-[2-bromo-4-(trifluoromethyl)benzoyl]-4H,5H,6H-cyclopenta[b]thiophen-2-amine	1803590-48-8	95%+	1g	$844	2023-03-26
Enamine	EN300-175661-0.05g	3-[2-bromo-4-(trifluoromethyl)benzoyl]-4H,5H,6H-cyclopenta[b]thiophen-2-amine	1803590-48-8	95%	0.05g	$179.0	2023-09-20
Enamine	EN300-175661-0.1g	3-[2-bromo-4-(trifluoromethyl)benzoyl]-4H,5H,6H-cyclopenta[b]thiophen-2-amine	1803590-48-8	95%	0.1g	$268.0	2023-09-20
Enamine	EN300-175661-0.25g	3-[2-bromo-4-(trifluoromethyl)benzoyl]-4H,5H,6H-cyclopenta[b]thiophen-2-amine	1803590-48-8	95%	0.25g	$383.0	2023-09-20
Enamine	EN300-175661-0.5g	3-[2-bromo-4-(trifluoromethyl)benzoyl]-4H,5H,6H-cyclopenta[b]thiophen-2-amine	1803590-48-8	95%	0.5g	$601.0	2023-09-20
Enamine	EN300-175661-1.0g	3-[2-bromo-4-(trifluoromethyl)benzoyl]-4H,5H,6H-cyclopenta[b]thiophen-2-amine	1803590-48-8	95%	1g	$770.0	2023-06-08
Enamine	EN300-175661-2.5g	3-[2-bromo-4-(trifluoromethyl)benzoyl]-4H,5H,6H-cyclopenta[b]thiophen-2-amine	1803590-48-8	95%	2.5g	$1509.0	2023-09-20
Enamine	EN300-175661-5.0g	3-[2-bromo-4-(trifluoromethyl)benzoyl]-4H,5H,6H-cyclopenta[b]thiophen-2-amine	1803590-48-8	95%	5g	$2235.0	2023-06-08

3-[2-bromo-4-(trifluoromethyl)benzoyl]-4H,5H,6H-cyclopenta[b]thiophen-2-amine Related Literature

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Additional information on 3-[2-bromo-4-(trifluoromethyl)benzoyl]-4H,5H,6H-cyclopenta[b]thiophen-2-amine

Comprehensive Overview of 3-[2-bromo-4-(trifluoromethyl)benzoyl]-4H,5H,6H-cyclopenta[b]thiophen-2-amine (CAS No. 1803590-48-8)

3-[2-bromo-4-(trifluoromethyl)benzoyl]-4H,5H,6H-cyclopenta[b]thiophen-2-amine (CAS No. 1803590-48-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential applications. This compound belongs to the class of cyclopenta[b]thiophene derivatives, which are known for their versatility in drug discovery and material science. The presence of a trifluoromethyl group and a bromo substituent in its molecular framework enhances its reactivity and binding affinity, making it a valuable intermediate in synthetic chemistry.

In recent years, the demand for fluorinated compounds like 3-[2-bromo-4-(trifluoromethyl)benzoyl]-4H,5H,6H-cyclopenta[b]thiophen-2-amine has surged, driven by their applications in the development of bioactive molecules and advanced materials. Researchers are particularly interested in its potential role in kinase inhibition and catalysis, as these areas are critical for designing next-generation therapeutics. The compound's CAS No. 1803590-48-8 is frequently searched in academic databases, reflecting its relevance in cutting-edge scientific studies.

The synthesis of 3-[2-bromo-4-(trifluoromethyl)benzoyl]-4H,5H,6H-cyclopenta[b]thiophen-2-amine involves multi-step organic reactions, including Friedel-Crafts acylation and halogenation, to achieve the desired functionalization. Its molecular weight and solubility profile make it suitable for various analytical techniques, such as NMR spectroscopy and mass spectrometry, which are essential for quality control in industrial and laboratory settings. The compound's stability under ambient conditions further adds to its practicality.

From an environmental perspective, the use of fluorinated compounds like this one aligns with the growing focus on sustainable chemistry. Innovations in green synthesis methods aim to minimize waste and energy consumption during production, addressing concerns raised by regulatory bodies and eco-conscious consumers. The compound's low toxicity profile, as indicated by preliminary studies, also makes it a candidate for safer industrial applications.

In the context of drug discovery, 3-[2-bromo-4-(trifluoromethyl)benzoyl]-4H,5H,6H-cyclopenta[b]thiophen-2-amine is being explored for its potential to modulate biological targets involved in inflammatory and metabolic disorders. Its structural analogs have shown promise in preclinical trials, sparking interest in further optimization. The compound's patent landscape is another area of interest, as intellectual property protections play a pivotal role in commercializing novel chemicals.

For researchers and industry professionals, understanding the physicochemical properties of CAS No. 1803590-48-8 is crucial for its effective utilization. Parameters such as melting point, boiling point, and partition coefficient are often queried in scientific literature, underscoring the need for accurate data. Collaborative efforts between academia and industry are expected to drive advancements in its applications, particularly in high-throughput screening and combinatorial chemistry.

In summary, 3-[2-bromo-4-(trifluoromethyl)benzoyl]-4H,5H,6H-cyclopenta[b]thiophen-2-amine represents a compelling example of how specialty chemicals can bridge the gap between fundamental research and real-world solutions. Its CAS No. 1803590-48-8 serves as a key identifier for scientists navigating the complexities of modern chemical innovation. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in shaping the future of molecular design and applied chemistry.